Cas no 1339124-82-1 (2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one)

• Product Name: 2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
• CAS No: 1339124-82-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 6278965
• PubChem ID: 23557246
• Update Time: 2024-01-13

2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
• SCHEMBL12339840
• 2,2-dimethyl-1-thiomorpholin-4-ylpropan-1-one
• F6543-8738
• 2,2-dimethyl-1-thiomorpholinopropan-1-one
• AKOS009614378
• 1339124-82-1

• Inchi： 1S/C9H17NOS/c1-9(2,3)8(11)10-4-6-12-7-5-10/h4-7H2,1-3H3
• InChI Key： ANJQSXYVVJJIIN-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines